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Abstract

(+)-Intermedine is a naturally occurring pyrrolizidine alkaloid (PA) recognized for its significant
biological activities, most notably its hepatotoxicity. As a monoester of the necine base
retronecine and (+)-trachelanthic acid, its structure and stereochemistry play a crucial role in its
toxicological profile. This technical guide provides a comprehensive overview of the discovery,
history, isolation, synthesis, and biological mechanism of (+)-Intermedine, with a focus on the
guantitative data and experimental methodologies relevant to researchers in natural product
chemistry and drug development.

Discovery and History

The initial discovery and characterization of (+)-Intermedine can be traced back to the
pioneering work of C.C.J. Culvenor and L.W. Smith. In their 1966 publication on the alkaloids of
Amsinckia species, they reported the isolation of several new hepatotoxic pyrrolizidine alkaloids
from Amsinckia intermedia, commonly known as fiddleneck or tarweed.[1] Among these was
(+)-Intermedine, which they identified as an ester of the necine base retronecine and the necic
acid, (+)-trachelanthic acid.[1]

This discovery was part of a broader effort to identify the toxic principles in plants responsible
for livestock poisoning.[2][3] The work of Culvenor and Smith was foundational in the field of
pyrrolizidine alkaloid chemistry, establishing the structures of several key toxic compounds and
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paving the way for future toxicological studies.[1] Their preparation of Intermedine from its
constituent amino alcohol and esterifying acid also constituted the first formal synthesis of a
hepatotoxic pyrrolizidine alkaloid.[1] Since its initial discovery, (+)-Intermedine has been
identified as a major PA in other plant species, most notably in common comfrey (Symphytum
officinale), a plant with a long history in herbal medicine.[4][5][6]

Chemical Structure and Properties

(+)-Intermedine is a monoester pyrrolizidine alkaloid. Its chemical properties are summarized
in the table below.

Property Value

Chemical Formula C15H25NOs

Molecular Weight 299.36 g/mol

CAS Number 10285-06-0

Type Retronecine-type monoester

Necine Base (-)-Retronecine

Necic Acid (+)-Trachelanthic acid

Stereoisomers Lycopsamine (epimer at C2 of the necic acid)

Experimental Protocols
Isolation of (+)-Intermedine from Symphytum officinale
(Comfrey) Roots

The isolation of (+)-Intermedine from comfrey roots typically involves extraction of the total
alkaloids, reduction of their N-oxide forms (which often predominate in the plant), and
subsequent chromatographic purification. The following protocol is a composite of modern
methods described in the literature.[1][2][4][7]

Experimental Workflow: Isolation
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Step 1: Extraction Step 2: N-Oxide Reduction Step 3: Purification

Powdered Comfrey Roots Crude Extract Reduced Alkaloid Extract

: ; :

' o . . Addition of Zn dust
Maceration/Sonication with Acidified Methanol/Ethanol (pH adjusted to acidic) lon-Exchange Chromatography

: ; :

Filtration to yield Crude Extract Reduced Alkaloid Extract Preparative HPLC

(+)-Intermedine

Part A: Necic Acid Synthesis  Part B: Necine Base Preparation Part C: Esterification
Chiral Precursor Natural PA (e.g., Monocrotaline) (+)-Trachelanthic Acid Derivative (-)-Retronecine
\ 4 \ 4 \ 4
Multi-step synthesis Hydrolysis Coupling Reaction
\ \ 4 \

(+)-Trachelanthic Acid (-)-Retronecine (+)-Intermedine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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